Cas no 2287288-91-7 (Methyl 2-(aminomethyl)oxolane-2-carboxylate hydrochloride)

• Product Name: Methyl 2-(aminomethyl)oxolane-2-carboxylate hydrochloride
• CAS No: 2287288-91-7
• MF: C₇H₁₄ClNO₃
• MW: 195.643961429596
• CID: 6241911
• PubChem ID: 137944906
• Update Time: 2025-08-04

Methyl 2-(aminomethyl)oxolane-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)oxolane-2-carboxylate;hydrochloride
• EN300-6738657
• methyl 2-(aminomethyl)oxolane-2-carboxylate hydrochloride
• 2287288-91-7
• Methyl 2-(aminomethyl)oxolane-2-carboxylate hydrochloride

• Inchi： 1S/C7H13NO3.ClH/c1-10-6(9)7(5-8)3-2-4-11-7;/h2-5,8H2,1H3;1H
• InChI Key： PWVCLMCOMHUVTD-UHFFFAOYSA-N
• SMILES： Cl.O1CCCC1(C(=O)OC)CN

Computed Properties

• Exact Mass: 195.0662210g/mol
• Monoisotopic Mass: 195.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6Ų

Additional information on Methyl 2-(aminomethyl)oxolane-2-carboxylate hydrochloride

Methyl 2-(aminomethyl)oxolane-2-carboxylate hydrochloride (CAS No. 2287288-91-7): A Comprehensive Overview

Methyl 2-(aminomethyl)oxolane-2-carboxylate hydrochloride, identified by the CAS number 2287288-91-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in drug development and molecular biology research. The hydrochloride salt form enhances its solubility and stability, making it a valuable reagent in various biochemical assays and synthetic protocols.

The chemical structure of Methyl 2-(aminomethyl)oxolane-2-carboxylate hydrochloride consists of an oxolane ring substituted with an amino methyl group and a carboxylate ester. This configuration imparts a high degree of reactivity, enabling the compound to participate in diverse chemical transformations. The presence of the amino group allows for interactions with nucleophiles, while the ester functionality facilitates further derivatization. These properties make it a versatile intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel chiral auxiliaries and ligands for asymmetric synthesis. The oxolane ring in Methyl 2-(aminomethyl)oxolane-2-carboxylate hydrochloride provides a rigid framework that can be exploited to induce stereochemical control during reactions. Researchers have leveraged this compound to develop efficient catalyst systems for the enantioselective synthesis of pharmacologically relevant molecules. For instance, studies have demonstrated its utility in the asymmetric reduction of ketones, yielding optically active alcohols with high enantiomeric excess.

The pharmaceutical industry has also explored the potential of Methyl 2-(aminomethyl)oxolane-2-carboxylate hydrochloride as a building block for drug candidates. Its structural features make it a promising candidate for designing molecules that interact with biological targets in a specific manner. For example, modifications to the amino and ester groups can be tailored to enhance binding affinity or metabolic stability. Preliminary studies have shown that derivatives of this compound exhibit interesting pharmacological profiles, including anti-inflammatory and anticancer activities.

Advances in computational chemistry have further enhanced the understanding of Methyl 2-(aminomethyl)oxolane-2-carboxylate hydrochloride's reactivity and interactions. Molecular modeling studies have provided insights into how this compound interacts with enzymes and other biological macromolecules. These insights are crucial for rational drug design, allowing researchers to predict and optimize the properties of potential drug candidates before experimental validation.

The synthesis of Methyl 2-(aminomethyl)oxolane-2-carboxylate hydrochloride involves multi-step organic transformations, requiring careful optimization to achieve high yields and purity. Recent innovations in synthetic methodologies have improved the efficiency of these processes, making large-scale production more feasible. Techniques such as flow chemistry and continuous manufacturing have been particularly beneficial in streamlining the synthesis and reducing waste generation.

In conclusion, Methyl 2-(aminomethyl)oxolane-2-carboxylate hydrochloride (CAS No. 2287288-91-7) is a multifaceted compound with significant applications in pharmaceutical research and industrial chemistry. Its unique structural features enable diverse chemical functionalities, making it a valuable tool for synthetic chemists and biologists alike. As research continues to uncover new applications for this compound, its importance in advancing chemical biology and drug development is likely to grow.